Cas no 898457-44-8 (N-(2H-1,3-benzodioxol-5-yl)-2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamide)
N-(2H-1,3-benzodioxol-5-yl)-2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N-1,3-benzodioxol-5-yl-2-[[2-(2-ethoxyethyl)-1,2-dihydro-1-oxo-5-isoquinolinyl]oxy]-
- N-(2H-1,3-benzodioxol-5-yl)-2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamide
-
- Inchi: 1S/C22H22N2O6/c1-2-27-11-10-24-9-8-16-17(22(24)26)4-3-5-18(16)28-13-21(25)23-15-6-7-19-20(12-15)30-14-29-19/h3-9,12H,2,10-11,13-14H2,1H3,(H,23,25)
- InChI Key: GPEYUQVKDYJZBT-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C2OCOC2=C1)(=O)COC1=CC=CC2=C1C=CN(CCOCC)C2=O
N-(2H-1,3-benzodioxol-5-yl)-2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2621-0650-2μmol |
N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl]oxy}acetamide |
898457-44-8 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2621-0650-5μmol |
N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl]oxy}acetamide |
898457-44-8 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2621-0650-10μmol |
N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl]oxy}acetamide |
898457-44-8 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2621-0650-20μmol |
N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl]oxy}acetamide |
898457-44-8 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2621-0650-1mg |
N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl]oxy}acetamide |
898457-44-8 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2621-0650-2mg |
N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl]oxy}acetamide |
898457-44-8 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2621-0650-3mg |
N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl]oxy}acetamide |
898457-44-8 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2621-0650-4mg |
N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl]oxy}acetamide |
898457-44-8 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2621-0650-5mg |
N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl]oxy}acetamide |
898457-44-8 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2621-0650-10mg |
N-(2H-1,3-benzodioxol-5-yl)-2-{[2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl]oxy}acetamide |
898457-44-8 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(2H-1,3-benzodioxol-5-yl)-2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamide Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamide
N-(2H-1,3-Benzodioxol-5-yl)-2-{2-(2-Ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamide: A Comprehensive Overview
The compound N-(2H-1,3-benzodioxol-5-yl)-2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamide (CAS No. 898457-44-8) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis methods, pharmacological properties, and potential applications.
Chemical Structure and Synthesis
The molecule is characterized by a complex architecture that combines several functional groups. The benzodioxole ring system is a key structural element, contributing to the compound's stability and reactivity. The isoquinoline moiety further enhances its pharmacokinetic properties, making it an attractive candidate for drug development. Recent studies have explored novel synthetic pathways to optimize the yield and purity of this compound. For instance, researchers have employed catalytic asymmetric synthesis techniques to construct the chiral centers within the molecule, ensuring high enantiomeric excess.
Pharmacological Properties
Emerging research has highlighted the compound's potential as a neuroprotective agent. Preclinical studies have demonstrated its ability to modulate neurotrophic factor signaling pathways, which are critical for neuronal survival and synaptic plasticity. Additionally, the compound exhibits antioxidant properties, which could be beneficial in combating oxidative stress-associated diseases such as Alzheimer's and Parkinson's. Recent advancements in in vitro assays have provided deeper insights into its mechanism of action, particularly its interaction with key cellular targets such as NMDA receptors and glutamate transporters.
Applications in Drug Development
The compound's versatility extends beyond neuroprotection. It has shown promise in the treatment of inflammatory disorders due to its ability to inhibit COX-2 enzymes, a key mediator of inflammation. Furthermore, preliminary data suggest that it may possess anticancer properties, particularly in targeting cancer stem cells. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to evaluate its efficacy in clinical trials.
Future Directions and Challenges
While the compound holds immense potential, several challenges remain. The optimization of its pharmacokinetic profile remains a critical area of focus to enhance bioavailability and reduce systemic toxicity. Additionally, large-scale synthesis methods need to be developed to facilitate its commercialization. Researchers are also exploring strategies to enhance its selectivity for specific molecular targets, minimizing off-target effects.
In conclusion, N-(2H-1,3-benzodioxol-5-yl)-2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamide represents a groundbreaking advancement in medicinal chemistry. Its unique structure, coupled with cutting-edge research findings, positions it as a promising candidate for addressing unmet medical needs across various therapeutic areas.
898457-44-8 (N-(2H-1,3-benzodioxol-5-yl)-2-{2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yloxy}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)